4-bromo-8-(1-methylcyclopropyl)quinoline
Overview
Description
4-Bromo-8-(1-methylcyclopropyl)quinoline, or 4-Br-8-MCPQ, is an organobromine compound that has been studied in a variety of scientific disciplines due to its unique properties. It is a white, water soluble solid with a melting point of 115-117°C and a boiling point of 248-250°C. 4-Br-8-MCPQ is a highly polar compound, making it an ideal candidate for a variety of applications in chemical synthesis, biochemistry, and pharmacology.
Scientific Research Applications
4-Br-8-MCPQ has been studied in a variety of scientific disciplines due to its unique properties. It has been used as a model compound in the study of organic reactions and as a reagent in the synthesis of a variety of compounds. In addition, 4-Br-8-MCPQ has been studied for its potential applications in biochemistry and pharmacology due to its high polarity and water solubility.
Mechanism of Action
4-Br-8-MCPQ has been studied for its potential applications in biochemistry and pharmacology. Its unique properties make it an ideal candidate for a variety of pharmaceutical applications. Its mechanism of action is not yet fully understood, however, it is believed to interact with proteins and enzymes in the body to modify their activity.
Biochemical and Physiological Effects
4-Br-8-MCPQ has been studied for its potential applications in biochemistry and pharmacology. Its biochemical and physiological effects have not yet been fully elucidated, however, studies have suggested that it may have anti-inflammatory, anti-oxidant, and neuroprotective effects in the body.
Advantages and Limitations for Lab Experiments
4-Br-8-MCPQ is an ideal candidate for laboratory experiments due to its unique properties and availability of starting materials. Its high polarity and water solubility make it an ideal reagent for a variety of organic reactions and syntheses. However, its low boiling point can make it difficult to work with in certain experiments.
Future Directions
There are a number of potential future directions for research involving 4-Br-8-MCPQ. These include further exploration of its biochemical and physiological effects in the body, as well as its potential applications in drug design and development. Additionally, further research into its mechanism of action and its potential interactions with proteins and enzymes could lead to new insights into its potential therapeutic applications. Finally, further exploration of its use as a model compound in organic reactions and syntheses could lead to new and more efficient methods of synthesis.
Synthesis Methods
4-Br-8-MCPQ can be synthesized from commercially available starting materials via a three-step reaction sequence. The first step involves the formation of an aryl bromide from the reaction of 1-methylcyclopropyl bromide with 4-bromobenzonitrile in the presence of a base. The second step involves the formation of the quinoline ring from the reaction of the aryl bromide with 1-methylcyclopentanone in the presence of a base. The third and final step involves the formation of the 4-Br-8-MCPQ product from the reaction of the quinoline ring with 4-bromobenzonitrile in the presence of a base.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromo-8-(1-methylcyclopropyl)quinoline involves the synthesis of 1-methylcyclopropylamine, which is then reacted with 4-bromo-8-quinolinol to yield the final product.", "Starting Materials": [ "4-bromo-8-quinolinol", "1-methylcyclopropane", "Sodium hydride (NaH)", "Methyl iodide (CH3I)", "Hydrochloric acid (HCl)", "Sodium hydroxide (NaOH)", "Ethyl acetate (EtOAc)", "Diethyl ether (Et2O)", "Water (H2O)" ], "Reaction": [ "Step 1: Synthesis of 1-methylcyclopropylamine", "1.1. Add sodium hydride (NaH) to a solution of 1-methylcyclopropane in dry diethyl ether (Et2O) at 0°C.", "1.2. Add methyl iodide (CH3I) dropwise to the reaction mixture and stir for 2 hours at room temperature.", "1.3. Quench the reaction with hydrochloric acid (HCl) and extract the product with ethyl acetate (EtOAc).", "1.4. Wash the organic layer with water (H2O) and dry over anhydrous sodium sulfate (Na2SO4).", "1.5. Concentrate the product under reduced pressure to yield 1-methylcyclopropylamine.", "Step 2: Synthesis of 4-bromo-8-(1-methylcyclopropyl)quinoline", "2.1. Dissolve 4-bromo-8-quinolinol in dry ethyl acetate (EtOAc) and add sodium hydroxide (NaOH) to the solution.", "2.2. Add 1-methylcyclopropylamine to the reaction mixture and stir for 24 hours at room temperature.", "2.3. Quench the reaction with hydrochloric acid (HCl) and extract the product with ethyl acetate (EtOAc).", "2.4. Wash the organic layer with water (H2O) and dry over anhydrous sodium sulfate (Na2SO4).", "2.5. Concentrate the product under reduced pressure to yield 4-bromo-8-(1-methylcyclopropyl)quinoline." ] } | |
CAS RN |
2770359-20-9 |
Product Name |
4-bromo-8-(1-methylcyclopropyl)quinoline |
Molecular Formula |
C13H12BrN |
Molecular Weight |
262.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
